Cas no 359819-38-8 (1,3-Dicaffeoylglucose; β-D-Pyranose-form)

• Product Name: 1,3-Dicaffeoylglucose; β-D-Pyranose-form
• CAS No: 359819-38-8
• MF: C₂₄H₂₄O₁₂
• MW: 504.440168380737
• CID: 6674808
• Update Time: 2024-03-02

1,3-Dicaffeoylglucose; β-D-Pyranose-form Chemical and Physical Properties

Names and Identifiers

• (-)-1,3-Di-O-(E)-Caffeoyl-beta-D-glucopyranose
• 1,3-Dicaffeoylglucose; β-D-Pyranose-form

• Inchi： 1S/C24H24O12/c25-11-18-21(32)23(35-19(30)7-3-12-1-5-14(26)16(28)9-12)22(33)24(34-18)36-20(31)8-4-13-2-6-15(27)17(29)10-13/h1-10,18,21-29,32-33H,11H2/b7-3+,8-4+
• InChI Key： KIODQZXMNGIVNL-FCXRPNKRSA-N
• SMILES： OCC1C(O)C(OC(/C=C/C2C=C(O)C(O)=CC=2)=O)C(O)C(OC(/C=C/C2C=C(O)C(O)=CC=2)=O)O1

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 36
• XLogP3: 0.164000000000001

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Hydroxycinnamic acid esters